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Compound of Interest

Compound Name: Fmoc-NH-PEG19-CH2CH2COOH

Cat. No.: B8103859 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of Fmoc-NH-PEG19-CH2CH2COOH. This

guide provides detailed operational procedures to ensure laboratory safety and maintain

experimental integrity.

Fmoc-NH-PEG19-CH2CH2COOH is a valuable tool in bioconjugation, drug delivery, and

peptide synthesis, utilized as a PEG-based PROTAC linker.[1][2] While specific hazard

information for this compound is not extensively documented, a conservative approach to

handling is recommended based on the properties of its constituent chemical groups: the Fmoc

protecting group, the polyethylene glycol (PEG) linker, and the carboxylic acid. Some safety

data sheets for similar PEGylated compounds indicate they are not classified as hazardous

substances.[3][4] However, other related compounds are noted to potentially cause skin, eye,

and respiratory irritation.[5][6] Therefore, adherence to standard laboratory safety protocols is

crucial.

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure, the following personal protective equipment and engineering controls

should be utilized when handling Fmoc-NH-PEG19-CH2CH2COOH:
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Control Measure Specification Rationale

Ventilation
Work in a well-ventilated area,

such as a chemical fume hood.

To minimize inhalation of any

potential dust or aerosols.[4][5]

Eye Protection
Chemical safety goggles or a

face shield.[7][8]

To protect eyes from potential

splashes or dust particles.

Hand Protection
Nitrile or neoprene powder-free

gloves.[9]

To prevent skin contact.

Gloves should be inspected

before use and changed

regularly or if contamination is

suspected.[4][10]

Body Protection
A lab coat or a disposable

gown.[9]

To protect clothing and skin

from accidental spills.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust formation is

significant, a NIOSH-approved

respirator may be necessary.

To prevent inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Procedure
Preparation: Before handling, ensure the work area is clean and uncluttered. Have all

necessary equipment, including PPE, readily available.

Weighing and Aliquoting: Conduct weighing and aliquoting in a chemical fume hood to

contain any potential dust.

Dissolving: When dissolving the compound, add the solvent slowly to the solid to avoid

splashing.

Reaction Setup: If used in a reaction, ensure the setup is secure and properly assembled.

Post-Handling: After handling, wash hands thoroughly with soap and water.[3][4] Clean the

work area and any contaminated equipment.
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Disposal Plan
All waste containing Fmoc-NH-PEG19-CH2CH2COOH should be considered chemical waste

and disposed of according to institutional and local regulations.

Solid Waste: Collect any solid waste, including empty containers and contaminated

consumables (e.g., gloves, weighing paper), in a designated, labeled hazardous waste

container.

Liquid Waste: Collect all liquid waste from experiments in a properly labeled hazardous

waste container. Do not pour down the drain.[5]

Decontamination: Decontaminate any glassware or equipment that has come into contact

with the compound using an appropriate solvent. The rinsate should be collected as

hazardous waste.
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Caption: Workflow for the safe handling and disposal of Fmoc-NH-PEG19-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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